Cas no 1774903-55-7 (2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid)

2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid is a heterocyclic compound featuring a pyridine core linked to a triazole-carboxylic acid moiety. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. The presence of both chloro and methyl substituents enhances its reactivity, enabling selective functionalization. The carboxylic acid group offers further derivatization potential, facilitating the synthesis of amides, esters, and other derivatives. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, where it may serve as a precursor for bioactive molecules. The compound's stability and purity are critical for reproducible results in synthetic workflows.
2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid structure
1774903-55-7 structure
Product Name:2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid
CAS No:1774903-55-7
MF:C9H7ClN4O2
MW:238.630480051041
CID:5210864
Update Time:2025-06-10

2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid
    • Inchi: 1S/C9H7ClN4O2/c1-5-6(10)2-3-8(12-5)14-11-4-7(13-14)9(15)16/h2-4H,1H3,(H,15,16)
    • InChI Key: BFUIWDMVJQMLME-UHFFFAOYSA-N
    • SMILES: N1=CC(C(O)=O)=NN1C1=NC(C)=C(Cl)C=C1

2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM511102-1g
2-(5-Chloro-6-methylpyridin-2-yl)-2H-1,2,3-triazole-4-carboxylicacid
1774903-55-7 97%
1g
$764 2022-09-29

Additional information on 2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid

Introduction to 2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1774903-55-7)

2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid, identified by its CAS number 1774903-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both chloro and methyl substituents on the pyridine ring, along with the triazole moiety, contributes to its unique chemical properties and makes it a valuable scaffold for drug discovery and development.

The structural features of 2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid position it as a promising candidate for further exploration in medicinal chemistry. The pyridine ring is a common pharmacophore in many bioactive molecules, often contributing to binding affinity and metabolic stability. The triazole ring, known for its stability and ability to engage in hydrogen bonding interactions, further enhances the compound's potential as a drug candidate. The carboxylic acid functionality at the 4-position provides a site for further chemical modifications, allowing for the development of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that 2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of novel anti-inflammatory agents. Additionally, its structural motif is reminiscent of known kinase inhibitors, which are critical targets in oncology research.

The synthesis of 2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the chloro and methyl groups on the pyridine ring requires precise control over reaction conditions to ensure high yield and purity. The formation of the triazole ring typically involves cycloaddition reactions between azides and alkynes, which are well-documented methodologies in synthetic organic chemistry. The final step involves carboxylation at the 4-position, which can be achieved through various chemical routes such as oxidation or carboxylation reactions.

In terms of pharmacological activity, preliminary in vitro studies have shown that 1774903-55-7 exhibits moderate activity against certain bacterial strains. The chloro substituent is known to enhance binding affinity by participating in hydrophobic interactions with bacterial enzymes. Furthermore, the triazole ring may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. These findings underscore the compound's potential as an antimicrobial agent.

The role of computational tools in analyzing the pharmacokinetic properties of 1774903-55-7 cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict how this compound might behave within biological systems. These studies provide insights into its solubility, stability, and potential interactions with biological macromolecules. Such information is crucial for optimizing drug candidates before they proceed to preclinical testing.

Current research trends indicate that heterocyclic compounds like 2-(5-Chloro-6-methyl-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid are being increasingly explored for their therapeutic potential. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel scaffolds with desirable biological profiles. By leveraging large datasets and advanced predictive models, researchers can rapidly screen compounds like 1774903-55-7 for their suitability as drug candidates.

The industrial significance of this compound lies in its versatility as a building block for more complex molecules. Pharmaceutical companies often invest in synthesizing such intermediates to develop libraries of compounds for high-throughput screening (HTS). The success of HTS depends on having a diverse collection of well-characterized molecules like 1774903-55-7, which can be rapidly tested against various disease targets.

Environmental considerations also play a role in the development and application of 1774903-55-7. Researchers are increasingly focused on green chemistry principles to minimize waste and reduce hazardous byproducts during synthesis. Sustainable methodologies are being adopted to ensure that the production process aligns with environmental regulations and promotes sustainability.

Future directions in the study of 1774903-55-7 may include exploring its potential as an agrochemical agent or as a component in materials science applications. The broad applicability of heterocyclic compounds underscores their importance across multiple scientific disciplines.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.